Cas no 2034569-36-1 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034569-36-1
• MF: C₁₅H₁₇N₃O₃S₂
• MW: 351.443780660629
• CID: 5378056
• Update Time: 2025-06-28

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methylpyrazole-4-sulfonamide
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C15H17N3O3S2/c1-15(19,14-7-11-5-3-4-6-13(11)22-14)10-17-23(20,21)12-8-16-18(2)9-12/h3-9,17,19H,10H2,1-2H3
• InChI Key： FAPFKULYVQMYKH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NCC(C2SC3=CC=CC=C3C=2)(O)C)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034569-36-1)

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034569-36-1) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a benzothiophene core, a hydroxypropyl linker, and a methylpyrazole sulfonamide moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the sulfonamide group's well-documented role in inhibiting carbonic anhydrases and other metalloenzymes.

The benzothiophene scaffold in this molecule is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, anticancer, and central nervous system (CNS)-targeting properties. When combined with the hydroxypropyl linker, the molecule gains improved solubility and bioavailability, addressing a common challenge in drug development. The methylpyrazole sulfonamide segment further enhances its binding affinity to biological targets, particularly those involving protein-protein interactions. These characteristics make CAS No. 2034569-36-1 a subject of ongoing studies in drug discovery pipelines.

Recent trends in pharmaceutical research highlight a growing demand for sulfonamide-based compounds due to their versatility and efficacy. Searches for "sulfonamide derivatives in drug discovery" and "benzothiophene therapeutic applications" have surged, reflecting the scientific community's interest in these chemical classes. The unique structure of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide positions it as a potential lead compound for addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 2034569-36-1 involves multi-step organic transformations, including sulfonylation of the pyrazole ring and subsequent coupling with the benzothiophene intermediate. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reducing reaction times and improving yields. These innovations align with the broader industry shift toward sustainable and efficient synthetic methodologies, a topic frequently searched as "green chemistry in pharmaceutical synthesis."

In pharmacological evaluations, preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and acceptable metabolic stability. Its ability to cross the blood-brain barrier—a hot topic in searches like "CNS drug penetration strategies"—makes it particularly intriguing for neuropharmacology applications. Researchers are also investigating its potential as a selective enzyme inhibitor, with early studies indicating activity against specific isoforms of carbonic anhydrases linked to glaucoma and epilepsy.

The safety profile of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide remains under rigorous investigation, with current data showing no significant cytotoxicity at therapeutic concentrations. This aligns with the increasing public and scientific interest in "safer small-molecule therapeutics" and "predictive toxicology models." Computational approaches, such as molecular docking and ADMET prediction, are being employed to accelerate its development while minimizing animal testing—a response to the growing "3Rs (Replacement, Reduction, Refinement) in drug development" movement.

As the pharmaceutical industry continues to explore targeted therapies and precision medicine, compounds like CAS No. 2034569-36-1 exemplify the convergence of structural innovation and biological relevance. Its development trajectory mirrors broader trends captured in searches for "next-generation sulfonamides" and "small molecule drug design 2024." With ongoing optimization of its physicochemical properties and target selectivity, this molecule may soon advance to preclinical trials, potentially addressing gaps in current treatment paradigms.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-methyl-1H-pyrazole-4-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure bridges several pharmacologically important motifs, while its development incorporates cutting-edge synthetic and computational approaches. As research progresses, this compound may emerge as a valuable tool for both therapeutic applications and mechanistic studies, contributing to the ever-evolving landscape of small-molecule drug discovery.